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Compound of Interest

Compound Name:
3-(Fluoromethyl)cyclobutan-1-

amine hydrochloride

CAS No.: 2137697-07-3

Cat. No.: B2379532

Get Quote

Executive Summary: The Fluorine-Cyclobutane
Synergy
In modern medicinal chemistry, the 3-substituted fluorinated cyclobutane amine scaffold has

emerged as a high-value bioisostere. It offers a precise solution to a common optimization

dilemma: how to modulate basicity and metabolic stability without compromising steric bulk or

lipophilicity.

Unlike flexible linear alkyl chains or larger saturated heterocycles (e.g., piperidines), the

cyclobutane ring provides a rigid, defined vector for substituent display.[1] The introduction of

fluorine at the 3-position (distal to the amine) creates a unique electronic environment that

attenuates amine basicity through inductive effects (

-bond transmission) while simultaneously blocking metabolic soft spots.

This guide details the structural, physicochemical, and synthetic characteristics of this motif,

providing actionable insights for lead optimization.[2]
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Structural & Conformational Analysis
Ring Puckering and Isomerism
The cyclobutane ring is not planar; it adopts a "puckered" or "butterfly" conformation to relieve

torsional strain (eclipsing interactions), with a puckering angle of approximately 30°. This

creates distinct pseudo-axial and pseudo-equatorial positions.

3-Fluoro-cyclobutanamine: Exists as cis and trans diastereomers.[3]

Trans-isomer: The amine and fluorine are on opposite faces. This isomer often exhibits

higher lipophilicity (

LogP

+1.0 vs non-fluorinated) due to the cancellation of dipole vectors.

Cis-isomer: The amine and fluorine are on the same face. The dipoles are additive,

resulting in a higher net dipole moment and lower lipophilicity compared to the trans

isomer.

3,3-Difluoro-cyclobutanamine: Achiral and symmetric. The gem-difluoro group creates a

significant dipole but maintains the puckered geometry.

The Dipole Effect
The C–F bond is highly polarized. In 3-substituted systems, the orientation of this dipole

relative to the amine lone pair is critical for membrane permeability.

Vector Alignment: In cis isomers, the C–F and N–lp vectors may align, increasing polarity

(lower permeability).

Vector Cancellation: In trans isomers, the vectors oppose, masking polarity (higher

permeability).

Physicochemical Profiling
The strategic value of this scaffold lies in its ability to fine-tune molecular properties.[4][5][6][7]
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Basicity Modulation (pKa)
Fluorine is the most electronegative element. Its placement at the C3 position exerts a strong

electron-withdrawing inductive effect (

) on the amine nitrogen.

Mechanism: Through-bond inductive withdrawal stabilizes the free base relative to the

protonated ammonium species, lowering the pKa.

Magnitude:

Monofluorination (3-F): Typically lowers amine pKa by 0.8 – 1.0 units.

Gem-difluorination (3,3-F2): Can lower pKa by 1.5 – 2.0 units.

Impact: This reduction in pKa (e.g., from ~9.8 to ~8.0) reduces the fraction of ionized drug at

physiological pH (7.4), enhancing passive membrane permeability.

Metabolic Stability
The C3 position of cyclobutane is a common site for oxidative metabolism (hydroxylation) by

Cytochrome P450 enzymes.

Metabolic Blocking: Replacing C–H bonds with C–F bonds blocks this oxidation due to the

strength of the C–F bond (~116 kcal/mol).

Case Study: This strategy was pivotal in the development of Ivosidenib (Tibsovo), where a

3,3-difluorocyclobutane moiety replaced a metabolically labile cyclohexyl group.

Comparative Data Table
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Property
Cyclobutanami
ne

3-Fluoro-
cyclobutanami
ne (cis)

3-Fluoro-
cyclobutanami
ne (trans)

3,3-Difluoro-
cyclobutanami
ne

pKa (approx.) 9.6 – 9.8 8.8 – 9.0 8.8 – 9.0 7.8 – 8.2

LogP Shift Reference Minimal change +0.5 to +1.0 +0.3 to +0.8

Polar Surface

Area
Low

Moderate (Dipole

additive)

Low (Dipole

cancellation)
Moderate

Metabolic

Stability

Low (C3

oxidation)
Improved Improved High (Blocked)

Synthetic Pathways[8][9][10][11][12][13][14]
Accessing these scaffolds requires robust protocols that tolerate the strain of the cyclobutane

ring. The most reliable route proceeds via 3-oxocyclobutanecarboxylic acid, utilizing a Curtius

rearrangement to install the amine.

Synthesis Workflow Visualization

3-Oxocyclobutane-
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Amine Installation N-Boc-3,3-difluoro-
cyclobutanamine

Deprotection
(HCl/Dioxane)

Acidic Cleavage 3,3-Difluoro-
cyclobutanamine HCl
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Caption: Standard synthetic route for 3,3-difluorocyclobutanamine via Curtius rearrangement.

Experimental Protocols
Protocol A: Synthesis of 3,3-
Difluorocyclobutanecarboxylic Acid
Objective: Conversion of the ketone to the gem-difluoro moiety.

Reagents: 3-Oxocyclobutanecarboxylic acid, Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur

trifluoride) or DAST, DCM.
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Safety Note: Deoxofluorinating reagents release HF and can be explosive upon heating.

Perform in a fume hood with blast shielding.

Dissolution: Dissolve 3-oxocyclobutanecarboxylic acid (1.0 eq) in anhydrous DCM (0.5 M)

under

.

Addition: Cool to 0°C. Add Deoxo-Fluor (2.5 eq) dropwise.

Reaction: Allow to warm to RT and stir for 16–24h. Monitor by

F NMR (disappearance of reagent signal).

Quench:Carefully pour reaction mixture into saturated aqueous

(gas evolution!).

Workup: Extract with DCM, dry over

, and concentrate. Purify via silica gel chromatography.

Protocol B: Curtius Rearrangement to N-Boc Amine
Objective: Transformation of the carboxylic acid to the protected amine.

Reagents: 3,3-Difluorocyclobutanecarboxylic acid, DPPA (Diphenylphosphoryl azide),

, t-Butanol (tBuOH).

Activation: Dissolve acid (1.0 eq) in dry tBuOH/Toluene (1:1). Add

(1.2 eq).

Azide Formation: Add DPPA (1.1 eq) dropwise at RT.

Rearrangement: Heat to 90°C for 4–6h. The intermediate acyl azide undergoes thermal

rearrangement to the isocyanate, which is trapped by tBuOH to form the Boc-carbamate.

Workup: Cool, dilute with EtOAc, wash with 5% citric acid and brine. Concentrate.
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Purification: Column chromatography (Hexane/EtOAc) yields the N-Boc intermediate.

Protocol C: Deprotection to Amine Salt
Reagents: 4M HCl in Dioxane.

Reaction: Dissolve N-Boc intermediate in 4M HCl/Dioxane. Stir at RT for 2h.

Isolation: Concentrate in vacuo. Triturate the solid with

to obtain the pure hydrochloride salt.

Medicinal Chemistry Applications: The "Ivosidenib"
Effect[14]
The development of Ivosidenib (an IDH1 inhibitor) provides the definitive case study for this

scaffold.

Challenge: The initial lead contained a cyclohexyl amine.[1] This moiety was highly lipophilic

and prone to rapid metabolic clearance via oxidation.

Solution: Substitution of the cyclohexyl ring with a 3,3-difluorocyclobutane ring.

Outcome:

Metabolic Stability: Clearance was significantly reduced (blocked oxidation).

Potency: The rigid cyclobutane maintained the necessary vector for binding.

Permeability: The lower pKa of the amine improved CNS penetration and oral

bioavailability.

Logic Flow: Scaffold Optimization
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Physicochemical Effects

Initial Lead:
Cyclohexyl Amine

(High Clearance, High pKa)

Bioisosteric Replacement:
3,3-Difluorocyclobutane

Blocked Metabolic Site
(C-H -> C-F)

Lowered pKa
(Inductive Effect)

Reduced Lipophilicity
(vs Cyclohexyl)

Optimized Drug (Ivosidenib):
High Stability, Good Bioavailability
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Caption: Decision logic for replacing cyclohexyl with difluorocyclobutyl in drug design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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